Cas no 1261914-24-2 (3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid)
3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid is a fluorinated and chlorinated benzoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring both fluorine and chlorine substituents, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The dichlorophenyl group contributes to increased lipophilicity, while the fluorine atom can improve metabolic stability. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators. Its high purity and well-defined structure ensure consistency in research applications. Proper handling and storage are recommended due to its reactive functional groups.
1261914-24-2 structure
Product Name:3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid
CAS No:1261914-24-2
MF:C13H7Cl2FO2
MW:285.097885370255
MDL:MFCD18321914
CID:2763133
PubChem ID:53227744
Update Time:2025-06-07
3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid, 95%
- MFCD18321914
- DTXSID20691277
- 3-(3,5-DICHLOROPHENYL)-4-FLUOROBENZOIC ACID
- 3',5'-Dichloro-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 1261914-24-2
- 3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid
-
- MDL: MFCD18321914
- Inchi: 1S/C13H7Cl2FO2/c14-9-3-8(4-10(15)6-9)11-5-7(13(17)18)1-2-12(11)16/h1-6H,(H,17,18)
- InChI Key: IKMMOVAFHHYVMV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1C(=CC=C(C(=O)O)C=1)F)Cl
Computed Properties
- Exact Mass: 283.9807130Da
- Monoisotopic Mass: 283.9807130Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 37.3Ų
3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329189-5 g |
3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid, 95%; . |
1261914-24-2 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| Alichem | A011010135-250mg |
3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid |
1261914-24-2 | 97% | 250mg |
489.60 USD | 2021-05-31 | |
| Alichem | A011010135-500mg |
3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid |
1261914-24-2 | 97% | 500mg |
815.00 USD | 2021-05-31 | |
| Alichem | A011010135-1g |
3',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid |
1261914-24-2 | 97% | 1g |
1,460.20 USD | 2021-05-31 | |
| abcr | AB329189-5g |
3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid, 95%; . |
1261914-24-2 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(3,5-Dichlorophenyl)-4-fluorobenzoic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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